Cas no 80822-87-3 (Benzenesulfonic acid,5-amino-2-dodecyl-)

Benzenesulfonic acid,5-amino-2-dodecyl- structure
80822-87-3 structure
Product Name:Benzenesulfonic acid,5-amino-2-dodecyl-
CAS No:80822-87-3
MF:C18H31NO3S
MW:341.508644342422
CID:724146
PubChem ID:3018963
Update Time:2025-04-19

Benzenesulfonic acid,5-amino-2-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,5-amino-2-dodecyl-
    • 5-amino-2-dodecylbenzenesulfonic acid
    • 5-amino-2-dodecylbenzenesulphonic acid
    • 5-Amino-2-dodecylbenzene-1-sulfonic acid
    • SCHEMBL156572
    • 80822-87-3
    • NS00060896
    • EINECS 279-574-1
    • DTXSID801001542
    • Inchi: 1S/C18H31NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-14-17(19)15-18(16)23(20,21)22/h13-15H,2-12,19H2,1H3,(H,20,21,22)
    • InChI Key: BGUREQRVHBTMGK-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1CCCCCCCCCCCC)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 341.202465
  • Monoisotopic Mass: 341.202465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.2
  • Topological Polar Surface Area: 88.8

Experimental Properties

  • Density: 1.093
  • Refractive Index: 1.528
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